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Compound of Interest

Compound Name:
1-Aminomethyl-1-cyclohexanol

hydrochloride

Cat. No.: B012744 Get Quote

An In-depth Technical Guide to 1-Aminomethyl-1-cyclohexanol hydrochloride (CAS: 19968-

85-5)

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive technical overview of 1-Aminomethyl-1-
cyclohexanol hydrochloride, a versatile chemical compound with applications in biochemical

research and pharmaceutical development. It covers the compound's physicochemical

properties, synthesis protocols, biological relevance, and analytical methods.

Chemical Identity and Properties
1-Aminomethyl-1-cyclohexanol hydrochloride is a cyclohexanol derivative characterized by

the presence of a primary amine and a hydroxyl group attached to the same carbon atom of

the cyclohexane ring.[1] This structure makes it a useful building block in organic synthesis.[1]

The hydrochloride salt form enhances its stability and water solubility.[1]

Table 1: Compound Identification
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Identifier Value

CAS Number 19968-85-5[2][3][4][5][6]

Molecular Formula C₇H₁₆ClNO[1][3][5]

Molecular Weight 165.66 g/mol [1][3][4][5]

IUPAC Name
1-(aminomethyl)cyclohexan-1-ol

hydrochloride[2][7]

Synonyms
(1-Hydroxycyclohexyl)methanamine

hydrochloride

InChI Key FPVJGAVWTOENOY-UHFFFAOYSA-N[7]

SMILES NCC1(O)CCCCC1.[ClH]

Table 2: Physicochemical Properties

Property Value

Appearance White to grey-beige powder[1][7][8]

Melting Point 217-219 °C[4][9]

Boiling Point 219.5 °C at 760 mmHg[8][9]

Density 1.02 g/cm³[8][9]

Solubility Soluble in water[1]

Flash Point 86.6 °C[8]

Topological Polar Surface Area 46.2 Å²[8][10]

Hydrogen Bond Donor Count 3[8]

Hydrogen Bond Acceptor Count 2[8]

Synthesis and Manufacturing
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The synthesis of 1-Aminomethyl-1-cyclohexanol hydrochloride is primarily achieved

through a multi-step process starting from cyclohexanone. The key intermediate is 1-

(nitromethyl)-1-cyclohexanol, which is subsequently reduced to form the final amine.[1][8]

Experimental Protocol: Synthesis from Cyclohexanone
and Nitromethane
This protocol is based on a widely described method of manufacturing.[8]

Step 1: Formation of 1-(nitromethyl)-1-cyclohexanol

Charge a reaction vessel with methanol, nitromethane, and cyclohexanone.

Stir the mixture and maintain the temperature between 5-10 °C.

Add sodium hydroxide solution dropwise while maintaining the temperature.

After the addition is complete, cool the reaction mixture to -4 °C and continue stirring for 1

hour.

Filter the mixture via centrifugation.

Recover methanol from the filtrate. Dissolve the filter cake in water.

Acidify the solution with acetic acid to a pH of 4-5 at a temperature below 10 °C.

Heat the solution to 30 °C to ensure complete dissolution.

Separate the resulting oil layer, which is the intermediate product: 1-(nitromethyl)-1-

cyclohexanol.[8]

Step 2: Reduction to 1-Aminomethyl-1-cyclohexanol

In a separate reaction tank, add water, iron powder, and approximately two-thirds of the total

required amount of hydrochloric acid.

Control the pH between 5-6 and the temperature between 40-50 °C.
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Add the 1-(nitromethyl)-1-cyclohexanol crude oil from Step 1 dropwise into this mixture.

After the addition, maintain the temperature and continue stirring.

Add the remaining hydrochloric acid portionwise over 2 hours to maintain a pH of 5-6.

Continue stirring for an additional 2 hours after the final acid addition.

Filter the hot reaction mixture. The resulting filtrate contains the desired product, 1-

Aminomethyl-1-cyclohexanol, as its salt solution.[8]

Step 3: Hydrochloride Salt Formation and Purification

The final filtrate from the reduction step contains the hydrochloride salt.[8]

Crystallization protocols are employed to obtain a high-purity product. This typically involves

controlled cooling of the solution.[1]

Parameters such as temperature, concentration, pH, and cooling rate are critical for

achieving the desired crystal morphology and yield.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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